Cas no 1823777-95-2 (2-Fluoro-2-(2,4,6-trimethoxyphenyl)ethan-1-amine)
2-Fluoro-2-(2,4,6-trimethoxyphenyl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 2-fluoro-2-(2,4,6-trimethoxyphenyl)ethan-1-amine
- EN300-1836125
- 1823777-95-2
- 2-Fluoro-2-(2,4,6-trimethoxyphenyl)ethan-1-amine
-
- Inchi: 1S/C11H16FNO3/c1-14-7-4-9(15-2)11(8(12)6-13)10(5-7)16-3/h4-5,8H,6,13H2,1-3H3
- InChI Key: RMVUVBUQOPTDPX-UHFFFAOYSA-N
- SMILES: FC(CN)C1C(=CC(=CC=1OC)OC)OC
Computed Properties
- Exact Mass: 229.11142153g/mol
- Monoisotopic Mass: 229.11142153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 53.7Ų
2-Fluoro-2-(2,4,6-trimethoxyphenyl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1836125-0.05g |
2-fluoro-2-(2,4,6-trimethoxyphenyl)ethan-1-amine |
1823777-95-2 | 0.05g |
$983.0 | 2023-05-27 | ||
| Enamine | EN300-1836125-0.1g |
2-fluoro-2-(2,4,6-trimethoxyphenyl)ethan-1-amine |
1823777-95-2 | 0.1g |
$1031.0 | 2023-05-27 | ||
| Enamine | EN300-1836125-0.25g |
2-fluoro-2-(2,4,6-trimethoxyphenyl)ethan-1-amine |
1823777-95-2 | 0.25g |
$1078.0 | 2023-05-27 | ||
| Enamine | EN300-1836125-0.5g |
2-fluoro-2-(2,4,6-trimethoxyphenyl)ethan-1-amine |
1823777-95-2 | 0.5g |
$1124.0 | 2023-05-27 | ||
| Enamine | EN300-1836125-1.0g |
2-fluoro-2-(2,4,6-trimethoxyphenyl)ethan-1-amine |
1823777-95-2 | 1g |
$1172.0 | 2023-05-27 | ||
| Enamine | EN300-1836125-2.5g |
2-fluoro-2-(2,4,6-trimethoxyphenyl)ethan-1-amine |
1823777-95-2 | 2.5g |
$2295.0 | 2023-05-27 | ||
| Enamine | EN300-1836125-5.0g |
2-fluoro-2-(2,4,6-trimethoxyphenyl)ethan-1-amine |
1823777-95-2 | 5g |
$3396.0 | 2023-05-27 | ||
| Enamine | EN300-1836125-10.0g |
2-fluoro-2-(2,4,6-trimethoxyphenyl)ethan-1-amine |
1823777-95-2 | 10g |
$5037.0 | 2023-05-27 |
2-Fluoro-2-(2,4,6-trimethoxyphenyl)ethan-1-amine Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2-Fluoro-2-(2,4,6-trimethoxyphenyl)ethan-1-amine
2-Fluoro-2-(2,4,6-trimethoxyphenyl)ethan-1-amine (CAS No. 1823777-95-2): A Comprehensive Overview of Its Properties and Applications
In the realm of organic chemistry and pharmaceutical research, 2-Fluoro-2-(2,4,6-trimethoxyphenyl)ethan-1-amine (CAS No. 1823777-95-2) has emerged as a compound of significant interest. This fluorinated amine derivative is characterized by its unique structural features, including a trimethoxyphenyl group and a fluoro-substituted ethylamine moiety. These attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science.
The compound's CAS number 1823777-95-2 is often searched by researchers and chemists seeking detailed information about its physical and chemical properties. With a molecular formula that includes fluorine and methoxy groups, this compound exhibits distinct reactivity patterns. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol makes it versatile for laboratory applications. Additionally, its melting point and boiling point are critical parameters for purification and handling protocols.
One of the most frequently asked questions about 2-Fluoro-2-(2,4,6-trimethoxyphenyl)ethan-1-amine revolves around its potential applications. Recent studies highlight its role as a building block in the development of bioactive molecules. For instance, its fluorine atom can enhance the metabolic stability of pharmaceutical compounds, a topic of great interest in medicinal chemistry. This aligns with the growing demand for fluorinated drugs, which account for a significant portion of FDA-approved medications.
Another area of interest is the compound's potential in material science. The trimethoxyphenyl group contributes to its aromaticity, which can be exploited in the design of advanced polymers or liquid crystals. Researchers are also exploring its use in catalysis, where its amine functionality may serve as a ligand for metal complexes. These applications are particularly relevant in the context of green chemistry, a trending topic in scientific communities.
From a synthetic perspective, the preparation of 2-Fluoro-2-(2,4,6-trimethoxyphenyl)ethan-1-amine often involves multi-step organic reactions, including nucleophilic substitution and reductive amination. These methods are well-documented in peer-reviewed journals, making them accessible to chemists worldwide. The compound's stability under ambient conditions is another advantage, as it simplifies storage and transportation.
In conclusion, 2-Fluoro-2-(2,4,6-trimethoxyphenyl)ethan-1-amine (CAS No. 1823777-95-2) is a multifaceted compound with broad applicability in pharmaceutical research, material science, and catalysis. Its unique structural features and reactivity profile continue to attract attention from both academia and industry. As research progresses, this compound is likely to play an even more prominent role in the development of innovative technologies and therapies.
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